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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B130799 Get Quote

In-Depth Technical Guide: Methyl 3-(4-
formylphenyl)acrylate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes for qualified scientific professionals. The

information provided is based on available data for Methyl 3-(4-formylphenyl)acrylate and

related acrylate compounds. A comprehensive Safety Data Sheet (SDS) for this specific

compound was not publicly available at the time of writing. Therefore, all handling, storage, and

safety procedures should be conducted with extreme caution, and a thorough risk assessment

should be completed by the user's institution.

Chemical and Physical Properties
Methyl 3-(4-formylphenyl)acrylate is an organic compound with potential applications in

organic synthesis, serving as an intermediate for various pharmaceuticals, photosensitizers,

and dyes. Its chemical structure combines an acrylate group with a formyl-substituted phenyl

ring, making it a reactive molecule with diverse synthetic possibilities.
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Property Value Source

Chemical Formula C₁₁H₁₀O₃ [1]

Molecular Weight 190.20 g/mol [1]

CAS Number 58045-41-3 [1]

Appearance Faint yellow powder [1]

Purity 95% [1]

Melting Point 79-82 °C

Boiling Point 255-256°C

Density 1.15 g/cm³

Health and Safety Information
Due to the limited availability of a specific Safety Data Sheet for Methyl 3-(4-
formylphenyl)acrylate, the following information is a composite based on data for structurally

related acrylate compounds. Acrylates as a class are known to be reactive and can pose

several health hazards.

GHS Hazard Classification (Inferred)
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

2
H411: Toxic to aquatic life with

long lasting effects
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Note: This classification is inferred from data on similar acrylate compounds and should be

used for guidance only. A formal hazard assessment should be conducted.

Toxicological Data
Specific quantitative toxicological data, such as LD50 and LC50 values, for Methyl 3-(4-
formylphenyl)acrylate are not readily available in the public domain. For reference, the parent

compound, methyl acrylate, is harmful if swallowed or in contact with skin and is toxic if inhaled.

Handling and Personal Protective Equipment (PPE)
Safe handling of Methyl 3-(4-formylphenyl)acrylate is crucial to minimize exposure risk. The

following are general guidelines based on the known reactivity of acrylates:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust or vapors.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

larger quantities or potential for splashing, consider additional protective clothing.

Respiratory Protection: If dust or aerosols are generated and engineering controls are

insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates should be used.

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, acids, and bases. Keep the container tightly closed. It is recommended to

store under an inert atmosphere (e.g., nitrogen or argon) to prevent potential polymerization or

degradation, especially if the material is to be stored for extended periods.

Experimental Protocols
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Detailed experimental protocols involving Methyl 3-(4-formylphenyl)acrylate are not widely

published. The following are representative methodologies for key experimental procedures

that researchers might employ when working with this compound, based on studies of similar

molecules.

General Procedure for a Coupling Reaction
This protocol outlines a typical palladium-catalyzed cross-coupling reaction, a common

application for functionalized acrylates.

Reaction Setup Reaction Work-up and Purification

1. Add Methyl 3-(4-formylphenyl)acrylate,
aryl halide/triflate, and palladium catalyst

to a dry reaction flask.
2. Add ligand and base. 3. Purge flask with inert gas

(e.g., Argon or Nitrogen). 4. Add degassed solvent. 5. Heat the reaction mixture
to the specified temperature.

6. Monitor reaction progress
by TLC or LC-MS.

7. Cool the reaction mixture
and quench with water. 8. Extract with an organic solvent. 9. Dry the organic layer and

concentrate under reduced pressure.
10. Purify the crude product by

column chromatography.

Click to download full resolution via product page

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

In Vitro Cell Viability Assay (MTT Assay)
This protocol describes a common method to assess the cytotoxic effects of a compound on a

cancer cell line.

Cell Culture and Treatment MTT Assay Data Analysis

1. Seed cells in a 96-well plate
and allow to adhere overnight.

2. Treat cells with varying concentrations
of Methyl 3-(4-formylphenyl)acrylate. 3. Incubate for 24-72 hours. 4. Add MTT reagent to each well. 5. Incubate for 2-4 hours to allow

formazan crystal formation.
6. Solubilize formazan crystals

with a solubilization buffer.
7. Measure absorbance at 570 nm

using a plate reader.
8. Calculate cell viability as a percentage

of the untreated control. 9. Determine the IC50 value.

Click to download full resolution via product page

Caption: Workflow for an in vitro cell viability (MTT) assay.

Potential Signaling Pathways and Biological Activity
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There is no published research specifically detailing the signaling pathways affected by Methyl
3-(4-formylphenyl)acrylate. However, based on studies of other acrylate derivatives with

antiproliferative properties, a logical starting point for investigation would be pathways involved

in cell cycle regulation and apoptosis.

The diagram below illustrates a hypothetical workflow for screening the biological activity of this

compound to identify potential cellular targets and affected signaling pathways.

Primary Screening

Secondary Assays (if cytotoxic)

Pathway Elucidation

Methyl 3-(4-formylphenyl)acrylate

Cell Viability/Cytotoxicity Assays
(e.g., MTT, LDH)

Apoptosis Assays
(e.g., Annexin V/PI staining, Caspase activity)

Cell Cycle Analysis
(e.g., Propidium Iodide staining) Reactive Oxygen Species (ROS) Assay

Western Blot for key proteins
(e.g., p53, Bcl-2, caspases, cyclins)Kinase Inhibition Profiling Transcriptomic Analysis (RNA-seq)

Identification of Potential
Signaling Pathways and Targets

Click to download full resolution via product page

Caption: Hypothetical workflow for biological activity screening.

This workflow provides a structured approach to begin characterizing the biological effects of

Methyl 3-(4-formylphenyl)acrylate in the absence of existing data. Initial cytotoxicity

screening would be followed by more specific assays to determine the mechanism of cell death
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and the involvement of key cellular processes. Subsequent molecular analyses would then

help to pinpoint the specific signaling pathways and protein targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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